Cas no 1171831-85-8 (3,4,5,6-tetrachloro-N-(2-pyrazol-1-ylpyridin-3-yl)pyridine-2-carboxamide)

• Product Name: 3,4,5,6-tetrachloro-N-(2-pyrazol-1-ylpyridin-3-yl)pyridine-2-carboxamide
• CAS No: 1171831-85-8
• Molecular Formula: C₁₄H₇Cl₄N₅O
• Molecular Weight: 403.05027794838
• CID: 5844146
• PubChem ID: 30884826

3,4,5,6-tetrachloro-N-(2-pyrazol-1-ylpyridin-3-yl)pyridine-2-carboxamide Properties

Names and Identifiers

• AKOS008115861
• 1171831-85-8
• EN300-26616776
• Z359416384
• 3,4,5,6-tetrachloro-N-[2-(1H-pyrazol-1-yl)pyridin-3-yl]pyridine-2-carboxamide
• 3,4,5,6-tetrachloro-N-(2-pyrazol-1-ylpyridin-3-yl)pyridine-2-carboxamide

• InChIKey： PZSKHOWGNUJMNV-UHFFFAOYSA-N
• Inchi： 1S/C14H7Cl4N5O/c15-8-9(16)11(22-12(18)10(8)17)14(24)21-7-3-1-4-19-13(7)23-6-2-5-20-23/h1-6H,(H,21,24)
• SMILES： ClC1=C(C(=C(N=C1C(NC1=CC=CN=C1N1C=CC=N1)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 402.937521g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 400.940471g/mol
• Heavy Atom Count: 24
• Complexity: 459
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines